Cas no 110683-38-0 (4-(Heptyloxy)cinnamicacid)

• Product Name: 4-(Heptyloxy)cinnamicacid
• CAS No: 110683-38-0
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 62834
• PubChem ID: 5761915
• Update Time: 2025-04-18

4-(Heptyloxy)cinnamicacid Chemical and Physical Properties

Names and Identifiers

• 4-(Heptyloxy)cinnamicacid
• (2E)-3-[4-(heptyloxy)phenyl]prop-2-enoic acid
• 3-[4-(Heptyloxy)phenyl]-2-propenoic acid
• 3-[4-(heptyloxy)phenyl]prop-2-enoic acid
• (2E)-3-[4-(Heptyloxy)phenyl]-2-propenoic acid
• 110683-38-0
• 3-(4-(Heptyloxy)phenyl)acrylic acid
• DTXSID601254024
• (E)-3-(4-heptoxyphenyl)prop-2-enoic acid
• SCHEMBL4536706
• 4-(HEPTYLOXY)CINNAMIC ACID
• AKOS000508257
• 62718-64-3

• Inchi： 1S/C16H22O3/c1-2-3-4-5-6-13-19-15-10-7-14(8-11-15)9-12-16(17)18/h7-12H,2-6,13H2,1H3,(H,17,18)/b12-9+
• InChI Key： PCEUYCVFQYQWJC-FMIVXFBMSA-N
• SMILES： O(C1C=CC(/C=C/C(=O)O)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 262.15689456g/mol
• Monoisotopic Mass: 262.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 414.2°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.542